Cas no 22906-75-8 (1H-Pyrazole-1-carboximidamide,3,5-dimethyl-)

• Product Name: 1H-Pyrazole-1-carboximidamide,3,5-dimethyl-
• CAS No: 22906-75-8
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• MDL: MFCD03039879
• CID: 281377
• PubChem ID: 97525
• Update Time: 2025-10-08

1H-Pyrazole-1-carboximidamide,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboximidamide,3,5-dimethyl-
• 3,5-DIMETHYLPYRAZOLE-1-CARBOXAMIDINE
• 3,5-dimethylpyrazole-1-carboximidamide
• 1-amidino-3,5-dimethylpyrazole
• 1-aminomethylimino-3,5-dimethylpyrazole
• 1-carboxamidine-3,5-dymethylpyrazole
• 1-carboxamidino-3,5-dimethylpyrazole
• 1-guanyl-3,5-dimethylpyrazole
• 3,5-Dimethyl-1H-pyrazole-1-carboximidamide
• 3,5-dimethyl-1-pyrazolecarboximidamide
• 3,5-dimethyl-1h-pyrazole-1-carboxamidine
• EN300-6479124
• FT-0709389
• N-AMIDINO-3,5-DIMETHYLPYRAZOLE
• Pyrazole-1-carboxamidine, 3,5-dimethyl-
• SCHEMBL369236
• UNII-SVV7S48NBR
• 1H-Pyrazole-1-carboximidamide, 3,5-dimethyl-
• SVV7S48NBR
• CHEMBL553974
• 3,5-dimethyl-1-guanylpyrazole
• NSC 129885
• DTXSID40177447
• BDBM50095174
• CHEMBL451397
• 1-Guanyl-3,5-dimethylpyrazole nitrate
• 3,5-DIMETHYLPYRAZOLE-1-CARBOXYAMIDINE
• NSC-129885
• NSC129885
• 3,5-Dimethyl-1H-pyrazole-1-carboximidamide #
• 3, 5-dimethylpyrazole-1-carboximidamide
• 3,5-Dimethyl-pyrazole-1-carboxamidine; hydrochloride
• A816418
• AKOS003634632
• AM100544
• 3,5-DIMETHYL-1H-PYRAZOLE-1-CARBOXAMIDIN&
• 3,5-Dimethyl-pyrazole-1-carboxamidine
• 22906-75-8
• 1-guanyl-3,5-dimethyl-pyrazole

• MDL： MFCD03039879
• Inchi： 1S/C6H10N4/c1-4-3-5(2)10(9-4)6(7)8/h3H,1-2H3,(H3,7,8)
• InChI Key： GAZRNXIMWKZADY-UHFFFAOYSA-N
• SMILES： N1(C(=N)N)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 138.09100
• Monoisotopic Mass: 138.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.28
• Boiling Point: 265.8°Cat760mmHg
• Flash Point: 114.6°C
• PSA: 67.69000
• LogP: 1.04150

1H-Pyrazole-1-carboximidamide,3,5-dimethyl- Security Information

• Safety Instruction： 36/37-24/25-22
• Risk Phrases：R43

Additional information on 1H-Pyrazole-1-carboximidamide,3,5-dimethyl-

Comprehensive Overview of 1H-Pyrazole-1-carboximidamide,3,5-dimethyl- (CAS No. 22906-75-8): Properties, Applications, and Industry Insights

1H-Pyrazole-1-carboximidamide,3,5-dimethyl- (CAS No. 22906-75-8) is a specialized organic compound belonging to the pyrazole family, renowned for its unique structural and functional properties. This compound, often referred to in research circles as 3,5-dimethyl-1H-pyrazole-1-carboximidamide, has garnered significant attention due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₆H₁₀N₄, highlights a compact yet reactive framework, making it a valuable intermediate in synthetic chemistry.

The growing interest in pyrazole derivatives like 1H-Pyrazole-1-carboximidamide,3,5-dimethyl- stems from their role in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold for designing novel therapeutics targeting inflammation, metabolic disorders, and infectious diseases. Recent studies have also investigated its utility in catalysis and coordination chemistry, where its nitrogen-rich structure facilitates metal-binding interactions.

From an industrial perspective, the demand for high-purity 22906-75-8 has risen alongside advancements in green chemistry and sustainable manufacturing. Companies are optimizing synthesis routes to minimize environmental impact while maintaining cost efficiency—a trend aligning with global ESG (Environmental, Social, and Governance) goals. Analytical techniques such as HPLC and NMR spectroscopy ensure rigorous quality control, addressing concerns about batch consistency in commercial supply chains.

Frequently asked questions about CAS 22906-75-8 include inquiries about its solubility (notably in polar solvents like DMSO or ethanol), storage conditions (recommended at 2–8°C under inert atmospheres), and handling precautions (standard laboratory practices for non-hazardous solids). These practical considerations reflect its widespread use in R&D settings. Additionally, computational chemists leverage molecular docking studies to predict its interactions with biological targets—a hotspot topic in AI-driven drug design.

Innovations in heterocyclic chemistry continue to spotlight 3,5-dimethyl-1H-pyrazole-1-carboximidamide as a building block for functional materials. For instance, its incorporation into polymeric networks enhances thermal stability in specialty coatings, while modifications to its carboximidamide group enable tailored electronic properties for optoelectronic applications. Such multidisciplinary relevance underscores why this compound remains a focus of patents and peer-reviewed publications annually.

In summary, 1H-Pyrazole-1-carboximidamide,3,5-dimethyl- exemplifies how niche chemicals drive progress across scientific domains. Whether through cutting-edge pharmaceutical formulations or eco-conscious production methods, its impact resonates with both academic and industrial stakeholders. As regulatory frameworks evolve and precision synthesis technologies mature, this compound is poised to play an even greater role in addressing 21st-century challenges.